1H-Indole, 2-ethyl-2,3-dihydro-1,4-dimethyl-

• CAS No.: 62379-15-1
• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 2-ethyl-1,4-dimethyl-2,3-dihydroindole
• InChI: InChI=1S/C12H17N/c1-4-10-8-11-9(2)6-5-7-12(11)13(10)3/h5-7,10H,4,8H2,1-3H3
• InChI Key: DKFLKWZXKDJOFQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC2=C(C=CC=C2N1C)C

Description

1H-Indole, 2-ethyl-2,3-dihydro-1,4-dimethyl- is a derivative of indole, a significant heterocyclic system found in many natural products and drugs. Indole derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry .

Preparation Methods

The synthesis of 1H-Indole, 2-ethyl-2,3-dihydro-1,4-dimethyl- involves several steps. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions . The reaction typically requires methanesulfonic acid under reflux in methanol, yielding the desired indole derivative . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production with higher yields and purity .

Chemical Reactions Analysis

1H-Indole, 2-ethyl-2,3-dihydro-1,4-dimethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced indole derivatives.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Major products formed from these reactions include various substituted indoles, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals .

Scientific Research Applications

1H-Indole, 2-ethyl-2,3-dihydro-1,4-dimethyl- has numerous applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including natural products and pharmaceuticals.

Biology: Indole derivatives are studied for their biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: This compound is investigated for its potential therapeutic applications, such as in the treatment of cancer and infectious diseases.

Industry: Indole derivatives are used in the production of dyes, fragrances, and agrochemicals.

Mechanism of Action

The mechanism of action of 1H-Indole, 2-ethyl-2,3-dihydro-1,4-dimethyl- involves its interaction with various molecular targets. The indole ring can bind to multiple receptors, influencing biological pathways. For example, it can inhibit enzymes or modulate receptor activity, leading to therapeutic effects . The specific pathways and targets depend on the particular derivative and its application .

Comparison with Similar Compounds

1H-Indole, 2-ethyl-2,3-dihydro-1,4-dimethyl- can be compared with other indole derivatives, such as:

1H-Indole-3-carbaldehyde: Known for its use in the synthesis of bioactive molecules.

1H-Indole-2-carboxylic acid: Used in the production of pharmaceuticals and agrochemicals.

1H-Indole-3-acetic acid: A plant hormone involved in growth regulation.

The uniqueness of 1H-Indole, 2-ethyl-2,3-dihydro-1,4-dimethyl- lies in its specific substitution pattern, which can impart distinct biological activities and chemical reactivity .